Cas no 68804-69-3 (Tegodor 73)

• Product Name: Tegodor 73
• CAS No: 68804-69-3
• MF: C₄₉H₁₀₀Cl₂N₂O₃
• MW: 836.235914230347
• CID: 972136
• Update Time: 2023-11-19

Tegodor 73 Chemical and Physical Properties

Names and Identifiers

• Tegodor 73
• Tegodor forte
• Benzenemethanaminium, N-dodecyl-N,N-dimethyl-, chloride, mixt. with N-decyl-N,N-dimethyl-1-decanaminium chloride, formaldehyde and pentanediol
• CID 124201549

• Inchi： 1S/C22H48N.C21H38N.C5H12O2.CH2O.2ClH/c1-5-7-9-11-13-15-17-19-21-23(3,4)22-20-18-16-14-12-10-8-6-2;1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21;6-4-2-1-3-5-7;1-2;;/h5-22H2,1-4H3;13-15,17-18H,4-12,16,19-20H2,1-3H3;6-7H,1-5H2;1H2;2*1H/q2*+1;;;;/p-2
• InChI Key： CBMHEJYLXNTANI-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].OCCCCCO.O=C.[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 56
• Rotatable Bond Count: 35
• Complexity: 468
• Topological Polar Surface Area: 57.5